Cas no 1094713-91-3 (5-chloro-2-(1H-1,2,4-triazol-1-yl)benzene-1-sulfonamide)

• Product Name: 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzene-1-sulfonamide
• CAS No: 1094713-91-3
• MF: C₈H₇ClN₄O₂S
• MW: 258.68477845192
• MDL: MFCD11650702
• CID: 5243014
• PubChem ID: 43173623
• Update Time: 2025-10-30

5-chloro-2-(1H-1,2,4-triazol-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-chloro-2-(1H-1,2,4-triazol-1-yl)-
• 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzene-1-sulfonamide

• MDL： MFCD11650702
• Inchi： 1S/C8H7ClN4O2S/c9-6-1-2-7(13-5-11-4-12-13)8(3-6)16(10,14)15/h1-5H,(H2,10,14,15)
• InChI Key： DAMLKDVPRFUWTL-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Cl)=CC=C1N1C=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzene-1-sulfonamide

Introduction to 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzene-1-sulfonamide (CAS No. 1094713-91-3) and Its Applications in Modern Chemical Biology

The compound 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzene-1-sulfonamide (CAS No. 1094713-91-3) represents a fascinating intersection of synthetic chemistry and pharmacological innovation. This heterocyclic sulfonamide derivative has garnered significant attention in recent years due to its unique structural features and promising biological activities. The presence of both chloro and triazole substituents on a benzene ring sulfonated at the 1-position creates a molecular scaffold that is highly versatile for further functionalization and drug development.

From a chemical perspective, the compound's structure is characterized by a benzene core modified with a sulfonamide group at the 1-position, a chloro substituent at the 5-position, and a 1H-1,2,4-triazole ring attached at the 2-position. This arrangement not only imparts distinct electronic properties but also enhances its potential for interactions with biological targets. The sulfonamide moiety, in particular, is well-known for its ability to form hydrogen bonds, making it an excellent candidate for designing molecules that can bind to proteins and enzymes with high affinity.

In the realm of pharmaceutical research, 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzene-1-sulfonamide has been explored as a lead compound for developing novel therapeutic agents. The triazole ring, known for its stability and bioisosteric properties with other heterocycles like pyrazole or thiazole, contributes to the compound's metabolic stability and oral bioavailability. Furthermore, the chloro group can serve as a handle for further derivatization via cross-coupling reactions or nucleophilic substitutions, allowing chemists to tailor the molecule's properties to specific biological needs.

Recent studies have highlighted the compound's potential in inhibiting various enzymatic targets relevant to human health. For instance, preliminary in vitro assays have demonstrated that derivatives of 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzene-1-sulfonamide exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and oxidative stress. These findings align with the growing interest in developing small-molecule inhibitors that modulate inflammatory pathways without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, the sulfonamide group's ability to engage in multiple types of non-covalent interactions—hydrogen bonding, dipole-dipole interactions, and π-stacking—makes it an ideal candidate for designing molecules that can interact with both hydrophilic and hydrophobic regions of biological targets. This versatility has led researchers to explore its potential in drug discovery beyond anti-inflammatory applications. For example, ongoing studies are investigating its role in modulating kinases involved in cancer signaling pathways or in targeting bacterial enzymes that contribute to antibiotic resistance.

The synthesis of 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzene-1-sulfonamide presents an interesting challenge due to the need to introduce multiple functional groups onto a rigid aromatic core while maintaining regioselectivity. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, advances in transition-metal-catalyzed cross-coupling reactions have provided more efficient pathways for constructing complex heterocyclic systems like this one. These methods not only streamline the synthesis but also allow for greater flexibility in modifying the molecular framework post-synthesis.

In terms of pharmacokinetic properties, early pharmacokinetic studies suggest that 5-chloro-2-(1H-1,2,4-triazol-1-yl)benzene-1-sulfonamide exhibits moderate solubility in water and reasonable bioavailability when administered orally. This profile makes it an attractive candidate for further development into an oral therapeutic agent. Additionally, computational modeling studies have been employed to predict how the compound might interact with biological targets at an atomic level. These simulations have helped refine structural analogs designed to enhance binding affinity while minimizing off-target effects.

The impact of this compound on drug discovery extends beyond academic research; it has caught the attention of pharmaceutical companies looking for novel chemical entities (NCEs) that can be developed into next-generation therapeutics. Collaborative efforts between academic institutions and industry partners are increasingly focused on translating laboratory findings into clinical candidates. The unique structural features of 5-chloro-2-(1H-1,2,4-triazol-1-yb)benzene - iesulfon amide make it a compelling starting point for such endeavors.

Looking ahead,5-chloro - iesulfon amide continues to be an area of active investigation as new methodologies emerge that allow for more efficient synthesis and characterization of complex organic molecules . As our understanding of biological systems grows , so too does our ability t design molecules tailored t specific therapeutic goals . The continued exploration o this class o compounds holds promise f future breakthroughs i medicine .